Cas no 780801-55-0 (2-Pyridinecarboxaldehyde, 5-chloro-3-methyl-)

2-Pyridinecarboxaldehyde, 5-chloro-3-methyl- is a versatile organic compound featuring a 5-chloro-3-methyl substituent on the pyridine ring. It offers high purity and stability, making it suitable for various synthetic applications. This compound exhibits excellent reactivity, enabling the synthesis of complex organic molecules. Its unique structure and properties make it a valuable intermediate in pharmaceutical, agrochemical, and fine chemical industries.

2-Pyridinecarboxaldehyde, 5-chloro-3-methyl- structure

780801-55-0 structure

Product Name:2-Pyridinecarboxaldehyde, 5-chloro-3-methyl-

CAS No:780801-55-0

MF:C₇H₆ClNO

MW:155.581640720367

MDL:MFCD18258016

CID:1790527

PubChem ID:72214055

Update Time:2025-10-15

2-Pyridinecarboxaldehyde, 5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarboxaldehyde, 5-chloro-3-methyl-
- 5-chloro-3-methyl-2-Pyridinecarboxaldehyde
- 5-Chloro-3-Methyl-pyridine-2-carbaldehyde
- 5-chloro-3-methylpyridine-2-carbaldehyde
- AB75118
- 780801-55-0
- SCHEMBL2083207
- ICESYAJTVYWHJW-UHFFFAOYSA-N
- 5-CHLORO-3-METHYLPICOLINALDEHYDE
- DA-37524
- CS-0227018
- MDL： MFCD18258016
- Inchi： 1S/C7H6ClNO/c1-5-2-6(8)3-9-7(5)4-10/h2-4H,1H3
- InChI Key： ICESYAJTVYWHJW-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C=O)C(C)=C1

Computed Properties

Exact Mass: 155.0137915g/mol
Monoisotopic Mass: 155.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 30Å²

2-Pyridinecarboxaldehyde, 5-chloro-3-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM525343-50mg	5-Chloro-3-methylpicolinaldehyde	780801-55-0	97%	50mg	$57	2022-06-10
Chemenu	CM525343-100mg	5-Chloro-3-methylpicolinaldehyde	780801-55-0	97%	100mg	$83	2022-06-10
Chemenu	CM525343-250mg	5-Chloro-3-methylpicolinaldehyde	780801-55-0	97%	250mg	$110	2022-06-10
eNovation Chemicals LLC	D698933-500mg	5-CHLORO-3-METHYLPYRIDINE-2-CARBALDEHYDE	780801-55-0	95%	500mg	$215	2024-05-24
eNovation Chemicals LLC	D698933-1g	5-CHLORO-3-METHYLPYRIDINE-2-CARBALDEHYDE	780801-55-0	95%	1g	$365	2024-05-24
eNovation Chemicals LLC	D698933-5g	5-CHLORO-3-METHYLPYRIDINE-2-CARBALDEHYDE	780801-55-0	95%	5g	$1485	2024-05-24
eNovation Chemicals LLC	D698933-10g	5-CHLORO-3-METHYLPYRIDINE-2-CARBALDEHYDE	780801-55-0	95%	10g	$2850	2024-05-24
eNovation Chemicals LLC	D698933-25g	5-CHLORO-3-METHYLPYRIDINE-2-CARBALDEHYDE	780801-55-0	95%	25g	$5950	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1297688-100mg	5-Chloro-3-methylpicolinaldehyde	780801-55-0	96%	100mg	￥142.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1297688-250mg	5-Chloro-3-methylpicolinaldehyde	780801-55-0	96%	250mg	￥343.00	2024-07-28